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Compound of Interest

Compound Name: 1,11-Dibromoundecane

Cat. No.: B097371 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling, operation, and

disposal of 1,11-Dibromoundecane (CAS No. 16696-65-4). Adherence to these procedures is

critical for ensuring laboratory safety and minimizing environmental impact.

Personal Protective Equipment (PPE)
When handling 1,11-Dibromoundecane, a colorless to pale yellow liquid, appropriate personal

protective equipment is mandatory to prevent skin and eye contact, as well as inhalation.[1]

This compound is a combustible liquid and may pose health risks upon exposure.

Minimum Required PPE:

Eye Protection: Chemical safety goggles that conform to EN 166 (EU) or NIOSH (US)

standards are required. In situations with a higher risk of splashing, a face shield should be

worn in conjunction with goggles.

Hand Protection: Chemical-resistant gloves are essential. While specific breakthrough time

data for 1,11-Dibromoundecane is not readily available, general guidance for halogenated

hydrocarbons suggests that nitrile gloves may offer limited protection. For prolonged or direct

contact, more robust materials are recommended. A study on the smaller molecule 1-

bromopropane showed a breakthrough time of 30-44 minutes for nitrile gloves.[2] This
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should be considered a conservative estimate for 1,11-Dibromoundecane. Always inspect

gloves for any signs of degradation before and during use.

Skin and Body Protection: A flame-resistant lab coat must be worn. For procedures with a

higher risk of splashes or spills, impervious clothing should be used.

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood. If exposure limits are exceeded or if irritation is experienced, a

NIOSH-approved respirator with an appropriate cartridge for organic vapors should be used.

Glove Selection Guide:

Glove Material Breakthrough Time Recommendation

Nitrile Rubber
Estimated 30-44 min (based

on 1-bromopropane data)[2]

Suitable for splash protection

and short-duration tasks.

Change gloves immediately

upon contamination.

Butyl Rubber

Not specified, but generally

recommended for halogenated

solvents.

Recommended for longer

duration tasks or when direct

contact is likely.

Viton®

Not specified, but generally

recommended for halogenated

solvents.

Recommended for extended

contact and for handling larger

quantities.

Note: The breakthrough times provided are estimates and can be affected by factors such as

glove thickness, temperature, and concentration of the chemical. It is crucial to consult the

glove manufacturer's specific chemical resistance data.

Operational Plan: Safe Handling and Storage
Handling:

Preparation: Before handling, ensure that an emergency eyewash station and safety shower

are readily accessible.
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Ventilation: Always handle 1,11-Dibromoundecane inside a certified chemical fume hood to

minimize inhalation exposure.

Dispensing: When transferring the liquid, use appropriate tools such as a pipette or a

graduated cylinder to avoid splashes.

Heating: If heating is required, use a well-controlled heating mantle or oil bath. Avoid open

flames.

Compatibility: Keep away from strong oxidizing agents and incompatible materials.

Storage:

Container: Store in a tightly closed, original container in a dry, cool, and well-ventilated area.

Location: Store in a designated corrosives or combustibles area, away from heat and

sources of ignition.

Segregation: Do not store with incompatible materials.

Disposal Plan
Proper disposal of 1,11-Dibromoundecane and contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection:

Liquid Waste: Collect all unused 1,11-Dibromoundecane and solutions containing this

chemical in a dedicated, properly labeled hazardous waste container. The container should

be made of a compatible material (e.g., glass or polyethylene) and have a secure screw cap.

Solid Waste: All materials contaminated with 1,11-Dibromoundecane, such as used gloves,

absorbent pads, and pipette tips, must be collected in a separate, clearly labeled hazardous

waste bag or container.

Labeling: All waste containers must be labeled with "Hazardous Waste," the full chemical

name ("1,11-Dibromoundecane"), and the associated hazards (e.g., "Combustible,"

"Irritant").
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Disposal Procedure:

Licensed Disposal: The primary method for the disposal of 1,11-Dibromoundecane is

through a licensed chemical waste disposal company. This may involve controlled

incineration with flue gas scrubbing.[2]

Do Not Dispose Down the Drain: Under no circumstances should 1,11-Dibromoundecane
or its waste be disposed of down the sanitary sewer system.[2]

Contact Environmental Health and Safety (EHS): Contact your institution's EHS department

to arrange for the pickup and disposal of the hazardous waste containers. Follow all

institutional guidelines for waste management.

Accidental Release Measures
In the event of a spill, follow these procedures immediately:

Evacuate: Evacuate all non-essential personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated, if safe to do so.

Containment: For small spills, contain the liquid using a non-combustible absorbent material

such as sand, earth, diatomaceous earth, or vermiculite. Do not use combustible materials

like paper towels.

Cleanup: Carefully collect the absorbed material using spark-proof tools and place it into a

suitable, closed container for disposal.

Decontamination: Clean the spill area with soap and water. Collect all cleaning materials as

hazardous waste.

Large Spills: For large spills, evacuate the area and contact your institution's emergency

response team or local fire department.

Experimental Workflow and Logical Relationships
The following diagram illustrates the standard workflow for handling 1,11-Dibromoundecane,

from initial preparation to final disposal, emphasizing key safety and decision points.
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Caption: Workflow for Safe Handling of 1,11-Dibromoundecane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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